Cas no 61890-43-5 (Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-)

• Product Name: Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-
• CAS No: 61890-43-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 463694
• PubChem ID: 135473060
• Update Time: 2025-06-08

Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-
• 2-[cyclohexyl(nitroso)methylidene]-1H-pyridine
• (E)-cyclohexyl(pyridin-2-yl)methanone oxime
• (NE)-N-[cyclohexyl(pyridin-2-yl)methylidene]hydroxylamine
• CS-0357417
• 61890-43-5
• Cyclohexyl-pyridin-2-yl-methanone oxime
• SR-01000638348-1
• IDI1_016757
• AKOS005711691
• DTXSID20425190
• HMS1446E02
• VS-08762
• CCG-48846

• Inchi： 1S/C12H16N2O/c15-14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11/h4-5,8-10,15H,1-3,6-7H2/b14-12+
• InChI Key： MWPZTYVDZIZIPV-WYMLVPIESA-N
• SMILES： O/N=C(/C1C=CC=CN=1)\C1CCCCC1

Computed Properties

• Exact Mass: 204.12638
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.48

Additional information on Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-

Introduction to Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- CAS No. 61890-43-5

Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-, identified by its CAS number 61890-43-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oximes, which are well-known for their diverse applications in synthetic chemistry and medicinal chemistry. The structural uniqueness of this molecule, featuring a cyclohexyl group attached to a 2-pyridinyl moiety and an E-configurational oxime group, makes it a promising candidate for further exploration in various scientific domains.

The chemical structure of Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- consists of a benzene ring substituted with a pyridine ring at the 2-position and an aldehyde-like functionality converted into an oxime. The presence of the cyclohexyl group enhances the steric hindrance around the reactive site, which can influence its reactivity and selectivity in various chemical transformations. This compound's unique structural features have positioned it as a subject of interest for researchers aiming to develop novel synthetic methodologies and pharmacologically active agents.

In recent years, the study of heterocyclic compounds has seen substantial growth due to their prevalence in bioactive molecules. The pyridine ring in Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- not only contributes to its molecular complexity but also opens up possibilities for interactions with biological targets. Pyridine derivatives are widely recognized for their role in pharmaceuticals, serving as key structural motifs in drugs targeting neurological disorders, infectious diseases, and cancer.

The oxime functional group is particularly noteworthy due to its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds and metal coordination. These properties make Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- a versatile intermediate in organic synthesis. Recent studies have highlighted the potential of oximes in developing new therapeutic agents, particularly in the context of metal chelation therapy for treating metal poisoning and as catalysts in asymmetric synthesis.

One of the most exciting areas of research involving Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- is its application in medicinal chemistry. Researchers have been exploring its potential as a lead compound for drug discovery. The combination of the cyclohexyl and pyridinyl groups provides a scaffold that can be modified to enhance binding affinity to specific biological targets. For instance, modifications at the pyridine ring have been shown to improve interactions with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The (E)-configuration of the oxime group is particularly significant because it influences the electronic properties and reactivity of the molecule. The E-isomer typically exhibits different electronic characteristics compared to its Z-isomer, which can lead to distinct biological activities. This configurational aspect has prompted researchers to investigate how stereochemistry affects the pharmacological profile of compounds like Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-.

In synthetic chemistry, Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- has been utilized as a building block for more complex molecules. Its reactivity allows for further functionalization through various synthetic strategies, including nucleophilic addition reactions and metal-catalyzed cross-coupling reactions. These transformations have enabled the creation of novel derivatives with tailored properties for specific applications.

The use of computational methods has also played a crucial role in understanding the behavior of Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)-. Molecular modeling studies have provided insights into its interaction with biological targets and have guided the design of more effective derivatives. These computational approaches are essential in modern drug discovery pipelines, allowing researchers to predict molecular properties and optimize lead compounds before experimental validation.

Another area where Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- has shown promise is in materials science. The unique electronic properties of this compound make it a candidate for applications in organic electronics and catalysis. Researchers are exploring its potential as a component in organic semiconductors and as a ligand in catalytic systems that facilitate important chemical transformations.

The environmental impact of chemical compounds is also a growing concern in research. Studies on Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- have included assessments of its biodegradability and toxicity profile. Understanding these environmental factors is crucial for developing sustainable chemical processes and ensuring that new compounds do not pose undue risks to ecosystems.

In conclusion, Methanone, cyclohexyl-2-pyridinyl-, oxime, (E)- CAS No. 61890-43-5 is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for further research in medicinal chemistry, synthetic chemistry, materials science, and environmental science. As our understanding of this compound continues to evolve through ongoing research efforts، its applications are likely to expand， contributing valuable insights into both fundamental science и industrial innovation.